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Compound of Interest

Compound Name: Carbamoyl chloride

Cat. No.: B1583757 Get Quote

Introduction
Dimethylcarbamoyl chloride (DMCC) is a highly reactive chemical intermediate used in the

synthesis of pharmaceuticals, pesticides, and dyes. It is classified as a suspected human

carcinogen and is extremely corrosive and toxic. This document provides detailed protocols for

the safe handling, storage, and emergency procedures required when working with this

hazardous substance to minimize risk to laboratory personnel.

Hazard Summary
Toxicity: DMCC is highly toxic upon inhalation, ingestion, and skin contact. It is a potent

lachrymator, meaning it irritates the eyes and causes tearing.

Carcinogenicity: This substance is reasonably anticipated to be a human carcinogen. All

contact should be minimized.

Corrosivity: It is extremely destructive to tissues of the mucous membranes, upper

respiratory tract, eyes, and skin.

Reactivity: DMCC reacts violently with water, releasing hydrochloric acid (HCl) gas. It is also

incompatible with strong oxidizing agents, alcohols, and bases.

Quantitative Data
The following tables summarize key quantitative data for Dimethylcarbamoyl Chloride.
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Table 1: Physicochemical Properties

Property Value

CAS Number 79-44-7

Molecular Formula C₃H₆ClNO

Molecular Weight 107.54 g/mol

Boiling Point 165-167 °C (decomposes)

Density 1.168 g/cm³ at 20 °C

Vapor Pressure 2 mmHg at 20 °C

Table 2: Hazard and Exposure Data

Identifier Value / Classification

GHS Pictograms
Skull and Crossbones, Corrosion, Health

Hazard

Hazard Statements

H301 (Toxic if swallowed), H314 (Causes

severe skin burns and eye damage), H330

(Fatal if inhaled), H350 (May cause cancer)

OSHA PEL
No established Permissible Exposure Limit

(PEL)

ACGIH TLV No established Threshold Limit Value (TLV)

Protocols
Protocol: Engineering Controls and Personal Protective
Equipment (PPE)
4.1 Objective: To outline the mandatory engineering controls and PPE required to prevent

exposure.

4.2 Methodology:
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Primary Engineering Control: All handling of DMCC, including weighing, transferring, and

reaction setup, MUST be conducted inside a certified chemical fume hood with a tested face

velocity of 80-120 feet per minute.

Personal Protective Equipment (PPE): The following PPE is mandatory before entering an

area where DMCC is handled:

Eye Protection: Chemical safety goggles and a full-face shield must be worn. Standard

safety glasses are not sufficient.

Hand Protection: Wear two pairs of chemically resistant gloves. A recommended

combination is a nitrile inner glove and a butyl rubber or Viton™ outer glove. Check glove

compatibility charts and inspect for damage before each use.

Body Protection: A chemically resistant apron and a flame-retardant lab coat are required.

Ensure cuffs are tucked into gloves.

Respiratory Protection: If there is any risk of exposure outside a fume hood, a NIOSH-

approved full-face respirator with an appropriate organic vapor/acid gas cartridge is

required.

Protocol: Chemical Handling and Usage
5.1 Objective: To provide a step-by-step procedure for safely handling DMCC.

5.2 Workflow Diagram:
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Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Handling Phase

Verify Fume Hood Certification

Assemble All Glassware & Reagents

Don Full, Inspected PPE
(Sec. 4.0)

Place Absorbent Pad on Work Surface

Carefully Uncap DMCC Container

Transfer Reagent via Syringe/Cannula

Securely Cap All Containers

Decontaminate Surfaces & Glassware

Dispose of Contaminated Materials
as Hazardous Waste

Remove PPE in Correct Order

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dimethylcarbamoyl Chloride.
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5.3 Methodology:

Preparation: Before handling, ensure the work area inside the fume hood is clean and

uncluttered. Place a disposable absorbent, chemically resistant pad on the work surface.

Inert Atmosphere: When possible, conduct transfers under an inert atmosphere (e.g.,

Nitrogen or Argon) to minimize reaction with atmospheric moisture.

Transfer: Use a syringe or cannula for liquid transfers. Avoid pouring. Work slowly to prevent

splashes or aerosol generation.

Reaction Quenching: Ensure any reaction is fully quenched before workup. A suitable

quenching agent (e.g., a non-aqueous base) should be ready.

Decontamination: Wipe down the exterior of the reagent bottle and any contaminated

surfaces within the fume hood with a suitable decontaminating solution (e.g., a solution of

sodium bicarbonate), followed by a solvent rinse (e.g., isopropanol).

Waste Disposal: All contaminated materials (gloves, pads, syringes) are considered

hazardous waste and must be disposed of in a designated, sealed container.

Protocol: Storage Requirements
6.1 Objective: To ensure the safe and stable long-term storage of DMCC.

6.2 Methodology:

Location: Store in a cool, dry, and dedicated poison or carcinogen cabinet. The storage area

must be well-ventilated.

Moisture Control: Protect from any contact with water or moisture. Ensure the container cap

is tightly sealed, potentially with paraffin film for extra protection.

Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,

strong bases, and alcohols.

Container: Keep in the original, clearly labeled container. Inspect regularly for signs of

corrosion or leakage.
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Protocol: Emergency Procedures
7.1 Objective: To provide clear, actionable steps in the event of a spill or personnel exposure.

7.2 Emergency Response Workflow:

Small Spill Response (<100mL in hood) Personnel Exposure Response

EMERGENCY
(Spill or Exposure)

Alert Personnel in Immediate Area

 Spill 

Remove Victim from Source

 Exposure 

For Large Spills:
Evacuate, Alert EHS, & Restrict Access

Cover with Dry Absorbent
(e.g., sand, vermiculite)

Collect into Sealed Waste Container

Decontaminate Area

Remove All Contaminated Clothing

Flush Affected Area with Water
(Skin/Eyes for 15+ min)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for DMCC incidents.

7.2 First Aid Measures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult, provide oxygen.

If breathing has stopped, begin CPR. Seek immediate medical attention.
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Skin Contact: Immediately flush skin with copious amounts of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

7.3 Spill Cleanup:

Evacuate: For any spill outside a fume hood or a large spill (>100 mL) inside a hood,

evacuate the lab immediately and contact the institutional Environmental Health & Safety

(EHS) office.

Contain (Small Spills): For small spills inside a fume hood, ensure proper PPE is worn.

Absorb: Cover the spill with a dry, inert absorbent material like sand, vermiculite, or a

commercial sorbent. Do NOT use combustible materials like paper towels.

Collect: Carefully scoop the absorbed material into a designated, sealable hazardous waste

container.

Decontaminate: Clean the spill area with a decontamination solution as described in section

5.3.

To cite this document: BenchChem. [Application Notes: Safe Handling and Storage of
Dimethylcarbamoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583757#safe-handling-and-storage-procedures-for-
dimethylcarbamoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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